Cas no 952901-54-1 (2-Bromo-4-iodo-6-(trifluoromethyl)aniline)

• Product Name: 2-Bromo-4-iodo-6-(trifluoromethyl)aniline
• CAS No: 952901-54-1
• MF: C₇H₄BrF₃IN
• MW: 365.917043685913
• MDL: MFCD13187650
• CID: 802617
• PubChem ID: 17609425
• Update Time: 2025-06-08

2-Bromo-4-iodo-6-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine,2-bromo-4-iodo-6-(trifluoromethyl)-
• 2-bromo-4-iodo-6-(trifluoromethyl)aniline
• 2-Bromo-4-iodo-6-trifluoromethyl-phenylamin e
• BB 0245948
• BS-24646
• 952901-54-1
• AKOS000111222
• CS-0209085
• SB82793
• DTXSID60589866
• MFCD13187650
• 2-Bromo-4-iodo-6-(trifluoromethyl)aniline

• MDL： MFCD13187650
• Inchi： 1S/C7H4BrF3IN/c8-5-2-3(12)1-4(6(5)13)7(9,10)11/h1-2H,13H2
• InChI Key： FPMZGDUOEPNFQS-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=C(C(F)(F)F)C=1)N)Br

Computed Properties

• Exact Mass: 364.85200
• Monoisotopic Mass: 364.85239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02000
• LogP: 4.23590

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-Bromo-4-iodo-6-(trifluoromethyl)aniline

Comprehensive Overview of 2-Bromo-4-iodo-6-(trifluoromethyl)aniline (CAS No. 952901-54-1)

2-Bromo-4-iodo-6-(trifluoromethyl)aniline (CAS No. 952901-54-1) is a highly specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring bromine, iodine, and trifluoromethyl functional groups, makes it a valuable intermediate in the synthesis of complex molecules. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery and material science.

The compound's aniline backbone, combined with halogen substituents, enhances its reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are common motifs in bioactive molecules. Recent trends in green chemistry have also spurred interest in optimizing the synthesis of 2-Bromo-4-iodo-6-(trifluoromethyl)aniline to reduce environmental impact while maintaining high yields.

In the context of AI-driven drug discovery, 2-Bromo-4-iodo-6-(trifluoromethyl)aniline has gained attention as a building block for high-throughput screening libraries. Computational tools, such as molecular docking and QSAR modeling, often highlight its derivatives for their potential bioactivity. This aligns with the growing demand for precision medicine and targeted therapies, where customized molecular frameworks are essential.

Another area of interest is the compound's role in advanced material science. The trifluoromethyl group contributes to thermal stability and lipophilicity, making it suitable for designing OLED materials and liquid crystals. With the rise of flexible electronics and wearable technology, researchers are exploring halogenated anilines like 2-Bromo-4-iodo-6-(trifluoromethyl)aniline for their electronic and optical properties.

From a commercial perspective, suppliers of 2-Bromo-4-iodo-6-(trifluoromethyl)aniline emphasize its high purity (>98%) and compatibility with GMP standards. This ensures its suitability for large-scale production and regulatory compliance in pharmaceutical applications. FAQs often revolve around its storage conditions (typically under inert gas) and solubility profiles (favorable in polar organic solvents like DMF and DMSO).

In summary, 2-Bromo-4-iodo-6-(trifluoromethyl)aniline (CAS No. 952901-54-1) is a versatile compound bridging drug development, material innovation, and sustainable chemistry. Its multifaceted applications and alignment with cutting-edge research trends underscore its importance in modern scientific endeavors.